Cas no 35400-55-6 (2-Naphthalenesulfonicacid, 5-amino-4-hydroxy-)
35400-55-6 structure
Product Name:2-Naphthalenesulfonicacid, 5-amino-4-hydroxy-
CAS No:35400-55-6
MF:C10H9NO4S
MW:239.247761487961
CID:307451
PubChem ID:118813
Update Time:2025-04-19
2-Naphthalenesulfonicacid, 5-amino-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenesulfonicacid, 5-amino-4-hydroxy-
- 5-amino-4-hydroxynaphthalene-2-sulfonic acid
- 5-Amino-4-hydroxynaphthalene-2-sulphonic acid
- 35400-55-6
- NS00029846
- DTXSID30188885
- EINECS 252-546-6
- SCHEMBL3928588
-
- Inchi: 1S/C10H9NO4S/c11-8-3-1-2-6-4-7(16(13,14)15)5-9(12)10(6)8/h1-5,12H,11H2,(H,13,14,15)
- InChI Key: CFZAOQASYGKUBO-UHFFFAOYSA-N
- SMILES: S(C1C=C(C2C(=CC=CC=2C=1)N)O)(=O)(=O)O
Computed Properties
- Exact Mass: 239.02527
- Monoisotopic Mass: 239.025228
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.3
- Topological Polar Surface Area: 109
Experimental Properties
- Density: 1.627
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.748
- PSA: 100.62
2-Naphthalenesulfonicacid, 5-amino-4-hydroxy- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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